Cas no 123990-98-7 (3-(benzyloxy)cyclohexan-1-one)

• Product Name: 3-(benzyloxy)cyclohexan-1-one
• CAS No: 123990-98-7
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• MDL: MFCD16039569
• CID: 1005894
• PubChem ID: 11333179
• Update Time: 2025-04-20

3-(benzyloxy)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(benzyloxy)cyclohexanone
• cyclohexanone, 3-(phenylmethoxy)-
• LogP
• 3-(benzyloxy)cyclohexan-1-one
• SY071049
• P18928
• CS-0183226
• 3-Benzyloxy-cyclohexanone
• DB-164923
• 3-phenylmethoxycyclohexan-1-one
• AKOS015996121
• rac 3-Benzyloxy-cyclohexanone
• BS-43235
• MFCD16039569
• 123990-98-7

• MDL： MFCD16039569
• Inchi： 1S/C13H16O2/c14-12-7-4-8-13(9-12)15-10-11-5-2-1-3-6-11/h1-3,5-6,13H,4,7-10H2
• InChI Key： DTRKMFPYPATAJO-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1CC(CCC1)=O

Computed Properties

• Exact Mass: 204.11508
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 319.9±35.0 °C at 760 mmHg
• Flash Point: 139.1±19.5 °C
• PSA: 26.3
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(benzyloxy)cyclohexan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers